Cas no 457928-84-6 ((S)-FlorhydralR)
(S)-FlorhydralR structure
Product Name:(S)-FlorhydralR
CAS No:457928-84-6
MF:C13H18O
MW:190.281424045563
CID:930029
PubChem ID:11298440
Update Time:2025-04-19
(S)-FlorhydralR Chemical and Physical Properties
Names and Identifiers
-
- (S)--Methyl-3-(1-methylethyl)benzenepropanal
- (S)-FlorhydralR
- (3S)-3-(3-propan-2-ylphenyl)butanal
- (3S)-3-[3-(propan-2-yl)phenyl]butanal
- SCHEMBL18316475
- starbld0041989
- 457928-84-6
- (S)-3-(3-Isopropylphenyl)butanal
-
- Inchi: 1S/C13H18O/c1-10(2)12-5-4-6-13(9-12)11(3)7-8-14/h4-6,8-11H,7H2,1-3H3/t11-/m0/s1
- InChI Key: OHRBQTOZYGEWCJ-NSHDSACASA-N
- SMILES: O=CC[C@H](C)C1C=CC=C(C=1)C(C)C
Computed Properties
- Exact Mass: 190.13600
- Monoisotopic Mass: 190.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.24990
(S)-FlorhydralR Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F405830-1mg |
(S)-FlorhydralR |
457928-84-6 | 1mg |
$92.00 | 2023-05-18 | ||
| TRC | F405830-2mg |
(S)-FlorhydralR |
457928-84-6 | 2mg |
$161.00 | 2023-05-18 | ||
| TRC | F405830-2.5mg |
(S)-FlorhydralR |
457928-84-6 | 2.5mg |
$196.00 | 2023-05-18 | ||
| TRC | F405830-5mg |
(S)-FlorhydralR |
457928-84-6 | 5mg |
$339.00 | 2023-05-18 | ||
| TRC | F405830-10mg |
(S)-FlorhydralR |
457928-84-6 | 10mg |
$597.00 | 2023-05-18 | ||
| TRC | F405830-25mg |
(S)-FlorhydralR |
457928-84-6 | 25mg |
$1367.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212883-2.5 mg |
(S)-FlorhydralR, |
457928-84-6 | 2.5 mg |
¥2,708.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212883-2.5mg |
(S)-FlorhydralR, |
457928-84-6 | 2.5mg |
¥2708.00 | 2023-09-05 |
(S)-FlorhydralR Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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